Cas no 1805450-19-4 (Ethyl 2-bromo-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-bromo-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805450-19-4
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4810128
• Update Time: 2025-06-08

Ethyl 2-bromo-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-2-16-9(15)4-3-5(8(12)13)7(11)14-6(4)10/h3,8H,2H2,1H3
• InChI Key： NEXZHWLOSRESCK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C=C(C(=N1)Cl)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-bromo-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805450-19-4)

Ethyl 2-bromo-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805450-19-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, chloro, and difluoromethyl substituents, has garnered attention for its potential as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core, makes it a versatile building block for designing novel compounds with tailored properties.

In recent years, the demand for halogenated pyridine derivatives like Ethyl 2-bromo-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate has surged due to their role in developing crop protection agents and pharmaceutical intermediates. Researchers are particularly interested in its difluoromethyl group, which can enhance metabolic stability and bioavailability in drug candidates. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, a topic frequently searched in AI-driven drug discovery platforms.

The synthesis of CAS No. 1805450-19-4 involves multi-step organic reactions, including halogenation and esterification, to achieve high purity and yield. Its ethyl carboxylate moiety further expands its utility in cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis. These attributes make it a valuable candidate for high-throughput screening and molecular optimization studies.

From an industrial perspective, Ethyl 2-bromo-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate is often discussed in forums focusing on custom synthesis and contract manufacturing. Its compatibility with catalyzed reactions (e.g., Pd-catalyzed couplings) and stability under various conditions are frequently queried in search engines. These queries reflect the compound's relevance in process chemistry and scale-up production.

Environmental and regulatory considerations are also critical when handling halogenated compounds. While CAS No. 1805450-19-4 is not classified as hazardous under standard guidelines, proper waste management and handling protocols are emphasized in safety data sheets. This aligns with the increasing focus on ESG (Environmental, Social, and Governance) compliance in chemical industries, a trending search term among corporate stakeholders.

In summary, Ethyl 2-bromo-6-chloro-5-(difluoromethyl)pyridine-3-carboxylate represents a cutting-edge example of functionalized pyridines with broad interdisciplinary applications. Its integration into drug discovery pipelines and agrochemical formulations underscores its importance in modern chemistry. For researchers exploring structure-activity relationships or heterocyclic chemistry, this compound offers a compelling case study in molecular design and synthetic innovation.